10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one

• IUPAC Name: 10-[2-(3-methylphenoxy)ethyl]-2,3-dihydroimidazo[2,1-b]quinazolin-5-one
• InChI: InChI=1S/C19H19N3O2/c1-14-5-4-6-15(13-14)24-12-11-21-17-8-3-2-7-16(17)18(23)22-10-9-20-19(21)22/h2-8,13H,9-12H2,1H3
• InChI Key: RHNRGNZNQJXWGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3C(=O)N4C2=NCC4
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one is a chemical compound that has been extensively studied in scientific research for its potential applications in various fields. This compound is synthesized through a specific method and has been found to have several biochemical and physiological effects.

Scientific Research Applications

10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one has been extensively studied for its potential applications in various fields. It has been found to have anticancer, antiviral, and antibacterial properties. It has also been studied for its potential use as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of 10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. It has also been found to have a fluorescent property that makes it useful for imaging applications.

Advantages and Limitations for Lab Experiments

One advantage of using 10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one in lab experiments is its potential for use in various fields such as cancer research, virology, and microbiology. However, one limitation is that its mechanism of action is not fully understood, which may hinder its further development and use.

Future Directions

There are several future directions for the study of 10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one. One direction is to further investigate its mechanism of action to better understand how it works and potentially develop more effective treatments. Another direction is to explore its potential use as a fluorescent probe for imaging applications. Additionally, it may be useful to investigate its potential use in combination with other drugs or therapies for enhanced efficacy.

Synthesis Methods

The synthesis method of 10-[2-(3-methylphenoxy)ethyl]-2,10-dihydroimidazo[2,1-b]quinazolin-5(3H)-one involves the reaction of 2-aminobenzimidazole with 3-methylphenol and 2-bromoethyl ethyl ether in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound in good yield.